4-Propylphenethylbromide

• Molecular Formula: C11H15Br
• Molecular Weight: 227.14 g/mol
• IUPAC Name: 1-(2-bromoethyl)-4-propylbenzene
• InChI: InChI=1S/C11H15Br/c1-2-3-10-4-6-11(7-5-10)8-9-12/h4-7H,2-3,8-9H2,1H3
• InChI Key: NENLTGZCBUWVGN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)CCBr

Description

4-Propylphenethylbromide (systematic name: 1-(4-propylphenyl)-2-bromoethane) is an organobromine compound characterized by a phenethyl backbone substituted with a propyl group at the para position and a bromine atom on the adjacent carbon. This structure confers unique reactivity, making it valuable in organic synthesis, particularly in cross-coupling reactions (e.g., Suzuki-Miyaura) and as an intermediate in pharmaceutical or agrochemical manufacturing .

Comparison with Similar Compounds

Comparison with Similar Compounds

The Biopharmacule catalog highlights multiple brominated derivatives, enabling comparisons based on substituent effects, reactivity, and applications. Below is a detailed analysis:

Table 1: Structural and Functional Comparisons

Compound Name	Structure	Key Applications	Reactivity Notes	Reference
4-Bromo-3-methylphenol	Phenol with Br (para), CH₃ (meta)	Antibacterial agents, polymer synthesis	Enhanced acidity due to electron-withdrawing Br; steric hindrance from CH₃ reduces nucleophilic substitution rates
4-Bromo-3-nitrophenylboronic acid	Boronic acid with Br, NO₂ (meta)	Suzuki-Miyaura cross-coupling	NO₂ group stabilizes boronate intermediates; Br facilitates oxidative addition in Pd-catalyzed reactions
4'-Propylbiphenyl bromide	Biphenyl with Br (para), C₃H₇	Liquid crystal precursors	Propyl chain enhances thermal stability; bromine enables functionalization via Grignard reactions
4-Propylphenethylbromide	Phenethyl with Br, C₃H₇ (para)	Hypothesized: Drug intermediates	Predicted higher lipophilicity vs. shorter alkyl chains (e.g., methyl); bromine’s leaving-group ability supports SN2 pathways	—

Key Findings :

Substituent Effects :

• Alkyl Chains : Longer propyl groups (vs. methyl or ethyl in other catalog entries) increase hydrophobicity, impacting solubility and bioavailability. For example, 4'-propylbiphenyl bromide’s liquid crystal behavior is attributed to its alkyl chain .
• Electron-Withdrawing Groups : Bromine’s electronegativity enhances electrophilic substitution rates in aryl systems, as seen in 4-bromo-3-nitrophenylboronic acid’s Suzuki coupling efficiency .

Reactivity Trends :

• Brominated phenethyl derivatives (e.g., 4-bromophenethylamine) typically undergo nucleophilic substitution or elimination reactions. The propyl group in 4-propylphenethylbromide may sterically hinder such pathways compared to unsubstituted analogs.